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Compound of Interest

Compound Name: ASN02563583

Cat. No.: B15610363

Get Quote

This guide provides an objective comparison of ASN02563583, a known GPR17 agonist, with

other alternative compounds. The performance of these molecules is evaluated based on

supporting experimental data from various functional assays. This document is intended for

researchers, scientists, and drug development professionals working on G protein-coupled

receptors (GPCRs) and associated neurological disorders.

Introduction to GPR17 and its Ligands
G protein-coupled receptor 17 (GPR17) is a receptor that plays a crucial role in the central

nervous system, particularly in the process of myelination. It is recognized as a dual receptor,

responding to both uracil nucleotides and cysteinyl-leukotrienes.[1][2][3] GPR17 is coupled to

Gαi and Gαq proteins, leading to the inhibition of adenylyl cyclase and an increase in

intracellular calcium levels.[1][4] The modulation of GPR17 activity is a promising therapeutic

strategy for neurodegenerative diseases. This guide focuses on ASN02563583, a potent

GPR17 agonist, and compares its activity with other known GPR17 modulators, including the

agonist MDL29951 and the antagonists Pranlukast and HAMI-3379.
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The following tables summarize the quantitative data for ASN02563583 and its comparators in

key functional assays that characterize their interaction with the GPR17 receptor.

Table 1: Agonist Activity at GPR17

Compound Assay Type Cell Line Parameter Value Reference

ASN0256358

3

[³⁵S]GTPγS

Binding
- IC₅₀ 0.64 nM [5]

MDL29951
[³⁵S]GTPγS

Binding

1321N1-

hGPR17
EC₅₀ 7 nM - 6 µM [6]

MDL29951 cAMP Assay
1321N1-

GPR17
EC₅₀ 1.9 nM [7]

MDL29951
Calcium

Mobilization
SNB19 EC₅₀ 26.33 µM [8]

MDL29951
Calcium

Mobilization
LN229 EC₅₀ 41.93 µM [8]

MDL29951
β-arrestin

Recruitment

U2OS-

GPR17
EC₅₀ 0.34 µM [7]

Table 2: Antagonist Activity at GPR17

Compound Assay Type Cell Line Parameter Value Reference

Pranlukast
GPR17

Antagonist
- - Non-selective [9]

HAMI-3379
β-arrestin

Recruitment

U2OS-

GPR17
IC₅₀ 8.2 µM [7]

HAMI-3379
Calcium

Mobilization

1321N1-

GPR17
IC₅₀ 8.1 µM [10]

HAMI-3379 cAMP Assay
1321N1-

GPR17
IC₅₀ 1.5 µM [7]
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Signaling Pathways and Experimental Workflows
To visualize the mechanism of action and the experimental procedures used to characterize

these compounds, the following diagrams are provided.
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Caption: GPR17 Signaling Pathway upon Agonist Binding.
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Functional Assays

Experimental Readouts

[³⁵S]GTPγS Binding Assay

Measure G-protein activation
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cAMP Assay

Measure cAMP levels
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Calcium Mobilization Assay

Measure intracellular Ca²⁺
(EC₅₀)

β-arrestin Recruitment Assay

Measure β-arrestin recruitment
(EC₅₀)

Compound Incubation with
GPR17-expressing cells/membranes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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